![molecular formula C21H28ClN5O3S B2678021 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-cyclohexyl-1-methylpyrazole-4-carboxamide CAS No. 1189911-23-6](/img/structure/B2678021.png)
3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-cyclohexyl-1-methylpyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-cyclohexyl-1-methylpyrazole-4-carboxamide is a useful research compound. Its molecular formula is C21H28ClN5O3S and its molecular weight is 466. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ligands for Melanocortin Receptors
Research into substituted piperazines, which share structural motifs with the provided compound, has explored their use as ligands for melanocortin receptors. A study detailed the synthesis and structural characterization of piperazine analogues aimed at targeting the melanocortin 4 receptor (MC4R), indicating the potential of such compounds in modulating receptor activity. These compounds exhibited selectivity for MC4R with submicromolar affinities, suggesting their utility in the development of therapeutic agents targeting melanocortin-related disorders (Mutulis et al., 2004).
CB1 Receptor Antagonists
Another study focused on benzhydrylpiperazine derivatives as hCB1 receptor antagonists, exploring the synthesis, biological evaluation, and asymmetric synthesis of these compounds. The findings highlighted the R-configuration as more active, demonstrating enhanced antagonistic activity for the hCB1 receptor. This research contributes to understanding the structural requirements for the activity of CB1 receptor antagonists and may inform the development of treatments for conditions related to the endocannabinoid system (Gao et al., 2011).
Antimicrobial Agents
The synthesis and biological screening of 4-[(4-chlorophenyl)(phenyl) methyl] piperazine derivatives were investigated for their antimicrobial properties. Some synthesized compounds showed moderate activity against Gram-positive and Gram-negative bacteria and fungi, providing a basis for the development of new antimicrobial agents (J.V.Guna et al., 2009).
Lewis Basic Catalysts
Research into l-piperazine-2-carboxylic acid derived N-formamide demonstrated its utility as a highly enantioselective Lewis basic catalyst for the hydrosilylation of N-aryl imines. This study presents the catalytic potential of piperazine derivatives in synthetic chemistry, offering pathways to synthesize a broad range of substrates with high yields and enantioselectivities (Wang et al., 2006).
properties
IUPAC Name |
3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-cyclohexyl-1-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28ClN5O3S/c1-25-15-19(20(28)23-17-7-3-2-4-8-17)21(24-25)31(29,30)27-12-10-26(11-13-27)18-9-5-6-16(22)14-18/h5-6,9,14-15,17H,2-4,7-8,10-13H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQXDNIIZRJMCBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)S(=O)(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C(=O)NC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28ClN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.